1,3-dimethyl-2,4-dioxo-7-propyl-N-(2-(thiophen-3-yl)benzyl)-2,3,4,7-tetrahydro-1H-pyrrolo[2,3-d]pyrimidine-6-carboxamide

• IUPAC Name: 1,3-dimethyl-2,4-dioxo-7-propyl-N-[(2-thiophen-3-ylphenyl)methyl]pyrrolo[2,3-d]pyrimidine-6-carboxamide
• InChI: InChI=1S/C23H24N4O3S/c1-4-10-27-19(12-18-21(27)25(2)23(30)26(3)22(18)29)20(28)24-13-15-7-5-6-8-17(15)16-9-11-31-14-16/h5-9,11-12,14H,4,10,13H2,1-3H3,(H,24,28)
• InChI Key: ODFJKAPVWLCIEC-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=CC2=C1N(C(=O)N(C2=O)C)C)C(=O)NCC3=CC=CC=C3C4=CSC=C4
• Molecular Formula: C23H24N4O3S
• Molecular Weight: 436.5 g/mol

Description

Compounds with a pyrimidine ring, such as the one in your query, are often found in biological systems. Pyrimidines are aromatic heterocyclic organic compounds similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring.

Synthesis Analysis

The synthesis of pyrimidine derivatives often involves the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido. The exact synthesis process for your specific compound would depend on the particular substituents and their positions on the pyrimidine ring.

Scientific Research Applications

Antimicrobial Activity

• . Researchers have explored their effectiveness against bacteria, fungi, and other pathogens. Investigating the specific mechanisms of action and potential targets could lead to novel antimicrobial agents.

Anti-Inflammatory and Analgesic Properties

• . Understanding how this particular compound interacts with inflammatory pathways and pain receptors could contribute to drug development for pain management and inflammation-related disorders.

Mechanism of Action

The mechanism of action of a compound in a biological system depends on its structure and the system in which it is acting. Pyrimidine derivatives are found in many biologically active compounds, including several medications.